N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-[[3-(2-hydroxyethoxy)thiolan-3-yl]methyl]-1,3,5-trimethylpyrazole-4-sulfonamide
• InChI: InChI=1S/C13H23N3O4S2/c1-10-12(11(2)16(3)15-10)22(18,19)14-8-13(20-6-5-17)4-7-21-9-13/h14,17H,4-9H2,1-3H3
• InChI Key: XBFGOAGVZFZAHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)S(=O)(=O)NCC2(CCSC2)OCCO
• Molecular Formula: C13H23N3O4S2
• Molecular Weight: 349.5 g/mol

Description

N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C13H23N3O4S2 and its molecular weight is 349.46. The purity is usually 95%.
BenchChem offers high-quality N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Carbonic Anhydrase Inhibition

Sulfonamide derivatives have been synthesized and investigated for their inhibitory effects on carbonic anhydrase isoenzymes. These studies indicate that sulfonamides can serve as potent inhibitors for hCA I and hCA II isoenzymes, with implications for treating conditions like glaucoma, epilepsy, and edema. The specific inhibitory activities were reported with inhibition constants in the nanomolar range, showcasing their potential as effective carbonic anhydrase inhibitors (Kucukoglu et al., 2016).

Anti-inflammatory and Analgesic Applications

The development of sulfonamide compounds for their potential anti-inflammatory and analgesic properties has been explored. Specifically, derivatives of celecoxib, a well-known COX-2 inhibitor, have been synthesized and evaluated for their pharmacological effects. These studies contribute to the understanding of how sulfonamide-containing compounds can be optimized for enhanced therapeutic benefits in the treatment of conditions like rheumatoid arthritis and osteoarthritis (Penning et al., 1997).

Anticancer Activities

Research on sulfonamide derivatives has also included their evaluation as anticancer agents. Various sulfonamide compounds have been synthesized and tested for their cytotoxic activities against tumor cell lines. These studies aim to identify lead molecules with potential for further development into anticancer therapies. For instance, certain trimethoxy derivatives exhibited selectivity in cytotoxic assays, suggesting their utility as starting points for anticancer drug development (Ozmen Ozgun et al., 2019).